Diethyl 4-[(2-bromo-6-fluorophenyl)imino]heptanedioate

• Molecular Formula: C17H21BrFNO4
• Molecular Weight: 402.3 g/mol
• IUPAC Name: diethyl 4-(2-bromo-6-fluorophenyl)iminoheptanedioate
• InChI: InChI=1S/C17H21BrFNO4/c1-3-23-15(21)10-8-12(9-11-16(22)24-4-2)20-17-13(18)6-5-7-14(17)19/h5-7H,3-4,8-11H2,1-2H3
• InChI Key: FVBOMFPRLYCIFW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC(=NC1=C(C=CC=C1Br)F)CCC(=O)OCC

Description

Diethyl 4-[(2-bromo-6-fluorophenyl)imino]heptanedioate is a useful research compound. Its molecular formula is C17H21BrFNO4 and its molecular weight is 402.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the ketal of Step 1 (8.46 kg, 24.31 mol), were charged 2-bromo-6-fluoroaniline (2.509 L, 22.10 mol) and acetic acid (0.253 L, 4.42 mol) under nitrogen. The mixture was heated to 145° C. and ethanol was removed by distillation. The product was used in the next reaction.